Cas no 2227713-15-5 ((1S)-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227713-15-5
• MF: C₉H₁₃F₃N₂O
• MW: 222.207532644272
• CID: 5779918
• PubChem ID: 165734712
• Update Time: 2025-06-09

(1S)-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1953644
• (1S)-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol
• 2227713-15-5

• Inchi： 1S/C9H13F3N2O/c1-4-14-6(3)7(5(2)13-14)8(15)9(10,11)12/h8,15H,4H2,1-3H3/t8-/m0/s1
• InChI Key： NGLSRWQBOBIAGN-QMMMGPOBSA-N
• SMILES： FC([C@H](C1C(C)=NN(CC)C=1C)O)(F)F

Computed Properties

• Exact Mass: 222.09799753g/mol
• Monoisotopic Mass: 222.09799753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38Ų

Additional information on (1S)-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol

Introduction to (1S)-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, (1S)-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol (CAS no. 2227713-15-5) has emerged as a compound of significant interest due to its unique structural and functional properties. This compound, characterized by its pyrazole core and trifluoromethyl group, has garnered attention in various research domains, including drug discovery and molecular imaging.

The (1S)-configuration of this compound is particularly noteworthy, as stereochemistry often dictates the efficacy and selectivity of pharmacological agents. The presence of the ethyl and dimethyl substituents on the pyrazole ring contributes to its complex three-dimensional structure, which can influence its interactions with biological targets. Such structural features are critical in designing molecules that exhibit high affinity and specificity for their intended receptors or enzymes.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, making it more accessible for research purposes. The synthesis involves multi-step reactions that highlight the versatility of modern chemical methodologies. For instance, the introduction of the trifluoromethyl group is a key step that enhances the compound's metabolic stability and lipophilicity—properties that are often desirable in drug candidates.

In the realm of pharmaceutical research, this compound has been explored for its potential applications in treating various diseases. Its structural motif is reminiscent of several bioactive molecules that have shown promise in clinical trials. The pyrazole scaffold is known for its role in medicinal chemistry due to its ability to form hydrogen bonds and interact with hydrophobic pockets of target proteins. This dual capability makes it an attractive scaffold for designing inhibitors or agonists.

One particularly intriguing aspect of this compound is its fluorescence properties. The presence of the trifluoroethanol moiety imparts luminescent characteristics to the molecule, which can be exploited in molecular imaging techniques. Researchers are investigating its potential as a fluorescent probe for detecting specific biological markers or tracking cellular processes. Such applications could revolutionize diagnostic tools and therapeutic strategies in precision medicine.

The compound's stability under various conditions has also been a subject of extensive study. The trifluoromethyl group not only enhances chemical stability but also improves pharmacokinetic profiles by reducing susceptibility to metabolic degradation. This stability is crucial for ensuring that the compound remains active during storage and administration, thereby increasing its therapeutic efficacy.

Furthermore, computational studies have been employed to elucidate the molecular interactions between this compound and potential biological targets. Advanced modeling techniques predict that it may interact with enzymes or receptors involved in inflammatory pathways, making it a candidate for developing anti-inflammatory agents. These predictions are supported by experimental data from high-throughput screening assays.

The synthesis and characterization of this compound have also contributed to our understanding of fluorinated heterocycles in medicinal chemistry. Fluorine atoms are frequently incorporated into drug molecules due to their ability to modulate electronic properties and improve binding affinity. This compound serves as a valuable example of how fluorine can be strategically positioned within a molecule to enhance its biological activity.

Future research directions include exploring derivatives of this compound to optimize its pharmacological properties further. By modifying substituents or altering stereochemistry, scientists aim to develop analogs with improved potency, reduced side effects, and enhanced selectivity. Such modifications will be guided by insights from structure-activity relationship (SAR) studies.

The interdisciplinary nature of this research underscores the importance of collaboration between chemists, biologists, and pharmacologists. Advances in one field often inspire innovations in another, leading to breakthroughs that would not be possible through isolated efforts. This compound exemplifies how interdisciplinary approaches can accelerate the discovery and development of novel therapeutic agents.

In conclusion, (1S)-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol represents a significant advancement in chemical research with far-reaching implications for pharmaceutical applications. Its unique structural features, combined with promising biological activities, make it a compelling candidate for further investigation. As research continues to uncover new possibilities for this compound and its derivatives, it is poised to play an increasingly important role in shaping the future of medicine.